N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)oxalamide

• IUPAC Name: N-(furan-2-ylmethyl)-N'-[2-hydroxy-2-(5-thiophen-3-ylfuran-2-yl)ethyl]oxamide
• InChI: InChI=1S/C17H16N2O5S/c20-13(15-4-3-14(24-15)11-5-7-25-10-11)9-19-17(22)16(21)18-8-12-2-1-6-23-12/h1-7,10,13,20H,8-9H2,(H,18,21)(H,19,22)
• InChI Key: MGTIJIHUWHAOOH-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=O)C(=O)NCC(C2=CC=C(O2)C3=CSC=C3)O
• Molecular Formula: C17H16N2O5S
• Molecular Weight: 360.4 g/mol
• CAS No.: 2034252-92-9

Description

N1-(furan-2-ylmethyl)-N2-(2-hydroxy-2-(5-(thiophen-3-yl)furan-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H16N2O5S and its molecular weight is 360.38. The purity is usually 95%.
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Scientific Research Applications

Bioactive Heterocycles in Drug Design

Five-membered heterocycles, including furan and thiophene, are crucial in medicinal chemistry, serving as structural units in bioactive molecules. Research has highlighted the significance of furanyl and thienyl substituents in the development of purine and pyrimidine nucleobases, nucleosides, and their analogues, demonstrating their potential in antiviral, antitumor, antimycobacterial, and antiparkinsonian applications. Various modifications of the lead compound structure aim to optimize activity and selectivity, showcasing the diverse therapeutic potential of these heterocyclic compounds (Ostrowski, 2022).

Conversion of Biomass to Furan Derivatives

The conversion of plant biomass into furan derivatives like 5-Hydroxymethylfurfural (HMF) offers a sustainable alternative to non-renewable hydrocarbon sources. These furan derivatives are pivotal for producing polymers, functional materials, and fuels, highlighting a significant shift towards green chemistry and the utilization of renewable resources for chemical production (Chernyshev, Kravchenko, & Ananikov, 2017).

Mechanistic Study of Heterocycles on Palladium Surfaces

A detailed study on the decomposition mechanisms of thiophene, furan, and pyrrole on Pd(111) surfaces provides insights into the distinct pathways these heterocycles undergo, including desulfurization, deoxygenation, and denitrogenation. This research is foundational for understanding the interactions of such compounds with metal surfaces, which has implications for catalysis and material science applications (Caldwell & Land, 1997).

Biphasic Dehydration of Sugars to Furanic Derivatives

The biphasic dehydration process of sugars to furanic derivatives like 5-HMF and furfural in green chemistry showcases innovative solvent selection strategies. This approach enhances the efficiency of converting biomass into valuable furanic chemicals, pointing towards more sustainable and environmentally friendly methods of chemical synthesis (Esteban, Vorholt, & Leitner, 2020).